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Compound of Interest

Compound Name: 1-Nitroadamantane

Cat. No.: B116539

This guide provides an in-depth technical overview of 1-Nitroadamantane (CAS No. 7575-82-
8), a key adamantane derivative for researchers and professionals in drug development and
materials science. It consolidates critical information on commercial sourcing, synthesis, quality
control, analytical methodologies, and safe handling protocols, underpinned by scientific
literature and field-proven insights.

Introduction to 1-Nitroadamantane: A Molecule of
Rigid Potential

Adamantane, with its unique tricyclic cage-like structure, imparts exceptional properties such as
high thermal stability, lipophilicity, and rigidity to its derivatives. The introduction of a nitro group
at the 1-position creates 1-Nitroadamantane, a versatile intermediate and a subject of
research in its own right. Its primary application in the pharmaceutical industry is as a crucial
precursor and reference standard in the synthesis and quality control of antiviral drugs like
Amantadine.[1] Emerging research also points towards its potential in the development of novel
therapeutic agents and advanced materials.

Key Physicochemical Properties:
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Property Value Source
CAS Number 7575-82-8 [2]
Molecular Formula C10H1sNO2 [2]
Molecular Weight 181.23 g/mol [2]
Appearance Crystalline solid [1]

Melting Point 159 °C LookChem
Boiling Point 277.1 °C at 760 mmHg LookChem
Synonyms g [2][3]

Nitrotricyclo[3.3.1.13,7]decane

Commercial Sourcing and Procurement of
Research-Grade 1-Nitroadamantane

For research and development purposes, sourcing high-purity 1-Nitroadamantane is
paramount. Several reputable chemical suppliers offer this compound, often with detailed
characterization data. When selecting a supplier, researchers should prioritize those who
provide comprehensive documentation, including a Certificate of Analysis (COA) and a Safety
Data Sheet (SDS).

Table of Commercial Suppliers:
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Supplier Noteworthy Offerings Website
Offers various quantities (e.g.,
Sigma-Aldrich 250 mg, 1 g, 5 g) with stated

purity of 95%.[4]

Santa Cruz Biotechnology

Provides 1-Nitroadamantane
for research use, with lot-
specific data available on the
COA.[2]

SynZeal

Supplies 1-Nitroadamantane
as a pharmaceutical reference
standard for Amantadine, with [Link]

detailed characterization data.

[1]

Pharmaffiliates

Lists 1-Nitroadamantane as an [Lin
in
in-house impurity standard.[3]

Chemicea

Offers 1-Nitroadamantane with
its chemical name 1-

Nitrotricyclo[3.3.1.13,7]decane.
[5]

Procurement Workflow:

Identify Research Need

Identi

ity Potential Suppliers (Table 2)

Request Quotation &COAISDS

o)

Evaluate Supplier Documentation (Purty, ImpurmesDMPGIace Purchase Ovde)—b@ecewe & Verity Ma!enaD—>

Click to download full resolution via product page

Caption: A typical workflow for procuring research-grade 1-Nitroadamantane.
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Synthesis of 1-Nitroadamantane: A Methodological
Overview

While commercially available, understanding the synthesis of 1-Nitroadamantane provides
valuable context for its impurity profile and potential side products. The direct nitration of
adamantane is a common approach. The following protocol is adapted from established
methods for the nitroxylation of adamantane derivatives.[6]

Experimental Protocol: Nitration of Adamantane
Materials:

e Adamantane

e Fuming nitric acid

e Acetic anhydride (optional, can modify reactivity)[6]
e Ice

e Dichloromethane (or other suitable organic solvent)
o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

* Ice bath

e Separatory funnel

 Rotary evaporator
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Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, suspend
adamantane in the chosen solvent system (e.g., acetic anhydride).

¢ Slowly add fuming nitric acid dropwise to the cooled and stirring suspension. Maintain the
temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified period (e.g., 2-4 hours), monitoring the reaction progress by TLC or GC.

e Once the reaction is complete, carefully pour the mixture over crushed ice with stirring.
o Extract the aqueous mixture with dichloromethane (3x).

o Combine the organic layers and wash with saturated sodium bicarbonate solution until
effervescence ceases, followed by a wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

e The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or
hexane) to yield pure 1-Nitroadamantane.

Causality in Synthesis: The use of fuming nitric acid provides the necessary nitronium ion
(NOz2) electrophile for the reaction. The rigid adamantane cage readily undergoes substitution
at its tertiary bridgehead carbons due to the stability of the resulting carbocation intermediate.
Acetic anhydride can be used to generate acetyl nitrate in situ, which can be a more controlled
nitrating agent.[6]

Biological and Pharmaceutical Relevance

The primary interest in 1-Nitroadamantane from a drug development perspective stems from
its relationship with amantadine, an antiviral drug.

Antiviral Potential: Amantadine and its derivatives have been shown to inhibit the replication of
the influenza A virus by blocking the M2 proton channel.[7][8] This channel is crucial for the
uncoating of the virus within the host cell. While 1-Nitroadamantane itself is not the active
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antiviral agent, it serves as a key intermediate in the synthesis of amantadine and other
adamantane-based antivirals.[1][9] The development of resistance to amantadine has spurred
research into novel adamantane derivatives, a field where 1-Nitroadamantane is a valuable
building block.[7][9]

Signaling Pathway Implication (Influenza A M2 Channel Blockade):
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Caption: Mechanism of action of Amantadine, a derivative of 1-Nitroadamantane.

Immunosuppressive Properties: Some adamantane derivatives have been investigated for
immunosuppressive effects. For instance, adamantoyl cytarabine was shown to inhibit
hemagglutinin formation and graft-versus-host reactions in mice.[10] This suggests that the
adamantane scaffold may be a useful pharmacophore for modulating immune responses,
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although specific studies on the immunosuppressive properties of 1-Nitroadamantane are not
widely reported.

Quality Control and Analytical Methods

Ensuring the purity and identity of 1-Nitroadamantane is critical for reproducible research. This
involves a combination of interpreting supplier documentation and in-house analytical testing.

Interpreting the Certificate of Analysis (COA): A comprehensive COA should include:

Identification: Confirmation of structure by *H-NMR and Mass Spectrometry.

Purity: Typically determined by HPLC or GC, with a stated percentage (e.g., >95%).

Water Content: Measured by Karl Fischer titration.

Residual Solvents: Analysis by GC-HS.

Physical Properties: Appearance, melting point.

High-Performance Liquid Chromatography (HPLC) Method for Analysis: While a specific
validated method for 1-Nitroadamantane is not readily available in public literature, a robust
method can be developed based on the principles for analyzing its isomer, 2-Nitroadamantane.
[11] The nitro group acts as a chromophore, allowing for UV detection.

Suggested HPLC Protocol:
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Parameter

Recommended Condition

Rationale

HPLC System

Quaternary pump,
autosampler, column
thermostat, UV-Vis or PDA
detector.[11]

Standard equipment for
reversed-phase

chromatography.

The nonpolar stationary phase

Column C18, 250 mm x 4.6 mm, 5 pym effectively retains the lipophilic
adamantane cage.[11]
) Isocratic mixture of Acetonitrile  Provides good peak shape and
Mobile Phase o
and Water (e.g., 70:30 v/v)[11] reasonable retention time.[11]
) A standard flow rate for this
Flow Rate 1.0 mL/min _ _
column dimension.
Ensures reproducible retention
Column Temperature 30°C )
times.
) The nitro group provides UV
Detection Wavelength ~210 nm o )
absorbance in this region.
o A typical injection volume for
Injection Volume 10 pL

analytical HPLC.

Sample Preparation

Dissolve in acetonitrile and
dilute with the mobile phase.
[11]

Ensures compatibility with the
mobile phase and accurate

quantification.

Method Validation: Any developed HPLC method should be validated according to ICH

guidelines, assessing parameters such as specificity, linearity, accuracy, precision (repeatability
and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).[11][12][13]

Safe Handling, Storage, and Disposal

Adherence to safety protocols is non-negotiable when working with any chemical reagent. The
following guidelines are synthesized from safety data sheets for adamantane and its
derivatives.[14][15][16][17]
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Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[14][15]

e Hand Protection: Use impervious gloves (e.g., nitrile).

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[14]

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[14]

Avoid generating dust.

Avoid contact with skin, eyes, and clothing.[15]

Wash hands thoroughly after handling.

Storage:

e Store in a tightly closed container in a cool, dry, and well-ventilated place.[14]

o Keep away from incompatible materials such as strong oxidizing agents.[14][15]
Disposal:

¢ Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[14]

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Conclusion

1-Nitroadamantane is a foundational molecule for researchers engaged in the synthesis of
antiviral agents and the exploration of novel adamantane-based compounds. A thorough
understanding of its sourcing, synthesis, analytical characterization, and safe handling is
essential for conducting high-quality, reproducible research. This guide provides a framework
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for scientists and drug development professionals to effectively utilize 1-Nitroadamantane in
their research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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